Cas no 100668-22-2 (1,2-Benzenediol, 4-(1-heptenyl)- (9CI))

• Product Name: 1,2-Benzenediol, 4-(1-heptenyl)- (9CI)
• CAS No: 100668-22-2
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 124179
• PubChem ID: 19968505
• Update Time: 2025-04-18

1,2-Benzenediol, 4-(1-heptenyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol, 4-(1-heptenyl)- (9CI)
• 1,2-Benzenediol,4-(1-hepten-1-yl)-
• 4-[(E)-hept-1-enyl]benzene-1,2-diol
• 100668-22-2
• 1,2-benzenediol,4-(1-heptenyl)-

• Inchi： 1S/C13H18O2/c1-2-3-4-5-6-7-11-8-9-12(14)13(15)10-11/h6-10,14-15H,2-5H2,1H3/b7-6+
• InChI Key： DIEVSSLZSZWGPG-VOTSOKGWSA-N
• SMILES： OC1=C(C=CC(=C1)/C=C/CCCCC)O

Computed Properties

• Exact Mass: 206.13074
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46